Cas no 16110-13-7 (Benzaanthracene-7-methanol)

Benzaanthracene-7-methanol Properties

Names and Identifiers

• Benz[a]anthracene-7-methanol
• 7-hydroxymethylbenz(a)anthracene
• benzo[a]anthracen-7-ylmethanol
• 10-Hydroxymethyl-1,2-benzanthracene
• 7-Hmba
• Benz(a)anthracene-7-methanol
• BRN 1882113
• CCRIS 2361
• tetraphen-7-ylmethanol
• (TETRAPHEN-7-YL)METHANOL
• DTXSID40167065
• FT-0662528
• SCHEMBL3343719
• Benzo[b]phenanthren-7-ylmethanol
• AKOS030254770
• 1391054-65-1
• 7-(Hydroxymethyl)benz[a]anthracene
• 16110-13-7
• 10-Hydroxymethyl-1,2-benzanthracen
• 7-hydroxymethylbenz[a]anthracene
• FWFOOWHDKQMDKI-UHFFFAOYSA-N
• 7-Hydroxymethylbenz(a)anthracene
• DB-264345
• +Expand

• InChIKey： FWFOOWHDKQMDKI-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H14O/c20-12-19-16-8-4-2-6-14(16)11-18-15-7-3-1-5-13(15)9-10-17(18)19/h1-11,20H,12H2
• SMILES： C1C2=C3C(=CC=C2C=CC=1)C(CO)=C1C(C=CC=C1)=C3

Computed Properties

• Exact Mass: 258.10452
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 258.104465
• Heavy Atom Count: 20
• Complexity: 339
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• PSA: 20.23
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 361.57°C (rough estimate)
• Melting Point: >198°C (dec.)
• Flash Point: 227.5°C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Density: 1.0651 (rough estimate)